Cas no 14044-94-1 (Acetic-d3 acid, sodiumsalt (8CI,9CI))

• Product Name: Acetic-d3 acid, sodiumsalt (8CI,9CI)
• CAS No: 14044-94-1
• MF: C₂H₃NaO₂
• MW: 85.0522768497467
• CID: 120110
• PubChem ID: 16211391
• Update Time: 2025-04-18

Acetic-d3 acid, sodiumsalt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Acetic-d3 acid, sodiumsalt (8CI,9CI)
• SODIUM ACETATE-D3
• <2H>sodium acetate
• ACETIC ACID-D3 SODIUM SALT
• ACETIC-D3 ACID,SODIUM SALT
• degreemin.
• sodium <2-2H3>acetate
• sodium perdeuterioacetate
• sodium trideuterioacetate
• ACETIC-D3 ACID, SODIUM SALT
• sodium;2,2,2-trideuterioacetate
• Sodium Acetate D3
• DTXSID60192490
• HY-W006398S
• Sodium hydrogen di(2H3)acetate
• Sodium acetate-d3, 99 atom % D
• Pivalate-d3 (sodium)
• D99422
• Acetic-d3 acid sodium salt
• MFCD00064541
• EINECS 254-366-3
• 14044-94-1
• CS-0534873
• A935656
• 39230-37-0

• MDL： MFCD00064541
• Inchi： 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1/i1D3;
• InChI Key： VMHLLURERBWHNL-NIIDSAIPSA-M
• SMILES： [Na+].[O-]C(C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 85.02190
• Monoisotopic Mass: 85.02190385g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Melting Point: >300 °C (dec.)(lit.)
• PSA: 40.13000
• LogP: -1.24380

Acetic-d3 acid, sodiumsalt (8CI,9CI) Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25